Cas no 1214359-87-1 (2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1214359-87-1
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 2617603
• PubChem ID: 46314193
• Update Time: 2025-05-28

2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid
• 1214359-87-1
• MFCD14701140
• DTXSID60673436
• 2-AMINO-5-(2-FLUOROPHENYL)NICOTINIC ACID
• 2-Amino-5-(2-fluorophenyl)nicotinic acid, 95%
• A1-87367

• Inchi： 1S/C12H9FN2O2/c13-10-4-2-1-3-8(10)7-5-9(12(16)17)11(14)15-6-7/h1-6H,(H2,14,15)(H,16,17)
• InChI Key： OEXWJHQFEWSMFR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 232.06480570Da
• Monoisotopic Mass: 232.06480570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214359-87-1): Properties, Applications, and Research Insights

2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214359-87-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic carboxylic acids, which are widely recognized for their bioactivity and versatility in drug design. The presence of both amino and carboxylic acid functional groups, along with a 2-fluorophenyl substituent, makes it a valuable building block for synthesizing more complex molecules.

Recent studies highlight the growing demand for fluorinated pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on structure-activity relationship (SAR) studies involving this compound to optimize its pharmacological properties. Its CAS No. 1214359-87-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid?" The answer lies in multi-step organic reactions, often starting from 2-fluorobenzaldehyde or 3-cyanopyridine precursors. Palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to introduce the fluorophenyl moiety, followed by hydrolysis to yield the carboxylic acid group.

In the context of green chemistry, researchers are exploring eco-friendly synthesis methods for CAS 1214359-87-1 to reduce hazardous byproducts. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices. Additionally, computational chemists utilize molecular docking simulations to predict how this compound interacts with biological targets, saving time and resources in early-stage drug discovery.

The compound's solubility and stability profiles are frequently discussed in forums, as these properties directly impact its formulation potential. With a logP value indicative of moderate lipophilicity, 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid strikes a balance between membrane permeability and aqueous solubility—a key consideration for oral bioavailability. Analytical techniques like HPLC and LC-MS are essential for purity assessment, given its application in high-value research.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing fluorescent probes due to its conjugated π-system. Startups specializing in AI-driven drug discovery often include CAS 1214359-87-1 in their virtual screening libraries, leveraging machine learning to identify novel therapeutic applications. As regulatory agencies emphasize impurity control, rigorous characterization of this compound becomes paramount for compliance with ICH guidelines.

In summary, 2-amino-5-(2-fluorophenyl)pyridine-3-carboxylic acid represents a multifaceted tool for researchers tackling challenges in drug development and beyond. Its CAS No. 1214359-87-1 serves as a gateway to a wealth of scientific data, while ongoing innovations in synthesis and application continue to expand its relevance across disciplines.